Cas no 851804-51-8 (2-{(2,5-dimethylphenyl)methylsulfanyl}-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(2,5-dimethylphenyl)methylsulfanyl}-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole
• CAS No: 851804-51-8
• MF: C₁₉H₁₉N₃O₃S
• MW: 369.43746304512
• CID: 6195094
• PubChem ID: 3562663
• Update Time: 2025-06-30

2-{(2,5-dimethylphenyl)methylsulfanyl}-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-{(2,5-dimethylphenyl)methylsulfanyl}-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole
• (2-((2,5-dimethylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(3-nitrophenyl)methanone
• 851804-51-8
• 2-{[(2,5-dimethylphenyl)methyl]sulfanyl}-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole
• AKOS024589110
• F0630-1153
• [2-[(2,5-dimethylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(3-nitrophenyl)methanone

• Inchi： 1S/C19H19N3O3S/c1-13-6-7-14(2)16(10-13)12-26-19-20-8-9-21(19)18(23)15-4-3-5-17(11-15)22(24)25/h3-7,10-11H,8-9,12H2,1-2H3
• InChI Key： ZHNPIKHNIUYZDM-UHFFFAOYSA-N
• SMILES： S(CC1C=C(C)C=CC=1C)C1=NCCN1C(C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 369.11471265g/mol
• Monoisotopic Mass: 369.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 104Ų

Additional information on 2-{(2,5-dimethylphenyl)methylsulfanyl}-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole

Professional Introduction to Compound with CAS No. 851804-51-8 and Product Name: 2-{(2,5-dimethylphenyl)methylsulfanyl}-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole

The compound with the CAS number 851804-51-8 and the product name 2-{(2,5-dimethylphenyl)methylsulfanyl}-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a methylsulfanyl moiety and a nitrobenzoyl substituent, which contribute to its unique chemical properties and biological interactions.

In recent years, there has been a growing interest in the development of novel imidazole derivatives as pharmacological agents. Imidazole scaffolds are well-known for their presence in various bioactive molecules, including antifungal, antiviral, and anticancer agents. The specific modification of the imidazole ring with electron-withdrawing groups such as the 3-nitrobenzoyl moiety enhances the molecule's reactivity and binding affinity to biological targets. This modification is particularly relevant in the context of drug design, where optimizing electronic properties can lead to improved efficacy and selectivity.

The 2-{(2,5-dimethylphenyl)methylsulfanyl}-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole compound exhibits promising pharmacological properties that make it a valuable candidate for further investigation. The presence of the methylsulfanyl group at the 2-position of the imidazole ring introduces a polar region that can interact favorably with biological targets, while the 3-nitrobenzoyl group at the 1-position provides additional electronic modulation. These structural features are critical for modulating the compound's solubility, bioavailability, and binding affinity.

Recent studies have highlighted the importance of imidazole derivatives in modulating inflammatory pathways and enzyme activities. For instance, compounds with similar structural motifs have been shown to inhibit key enzymes involved in pain signaling and neuroinflammation. The 2-{(2,5-dimethylphenyl)methylsulfanyl}-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole compound may exhibit similar effects by interacting with specific receptors or enzymes that regulate inflammatory responses. This potential makes it an attractive candidate for further exploration in therapeutic contexts where inflammation plays a significant role.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the methylsulfanyl group and the nitrobenzoyl substituent necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core imidazole ring structure efficiently. These synthetic strategies are crucial for producing compounds with high enantiomeric purity, which is often essential for biological activity.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with potential biological targets. The three-dimensional structure of 2-{(2,5-dimethylphenyl)methylsulfanyl}-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole has been modeled using density functional theory (DFT) calculations to predict its binding affinity to various receptors. These studies suggest that the compound can interact effectively with proteins involved in metabolic pathways and signal transduction. Such insights are invaluable for guiding medicinal chemistry efforts aimed at optimizing drug-like properties.

In vitro pharmacological assays have provided preliminary evidence of the compound's biological activity. Initial screening studies indicate that it exhibits inhibitory effects on certain enzymes associated with metabolic disorders. The presence of both polar and non-polar regions in its structure allows it to interact with hydrophobic and hydrophilic pockets on target proteins, enhancing its binding affinity. These findings align with recent research demonstrating that hybrid molecules combining multiple functional groups can exhibit enhanced biological activity compared to single-target agents.

The potential therapeutic applications of this compound are broad and warrant further investigation. Given its structural similarity to known bioactive molecules, it may find utility in treating conditions such as metabolic syndrome, neurodegenerative diseases, and chronic inflammation. Additionally, its ability to modulate enzyme activities suggests that it could be repurposed for other therapeutic areas where enzyme inhibition is a viable strategy. Future studies should focus on refining its chemical structure to improve pharmacokinetic properties such as oral bioavailability and metabolic stability.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between synthetic chemists, biologists, and pharmacologists. The 2-{(2,5-dimethylphenyl)methylsulfanyl}-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole compound exemplifies how structural modifications can lead to new opportunities in drug discovery. By leveraging advances in synthetic chemistry and computational biology, researchers can accelerate the identification of promising candidates for further development. This compound serves as a testament to the importance of innovative approaches in addressing complex biological challenges.